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Compound of Interest

Compound Name: AZ13705339

Cat. No.: B15602458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ13705339 is a highly potent and selective inhibitor of p21-activated kinase 1 (PAK1) and

p21-activated kinase 2 (PAK2). It serves as a valuable tool for investigating the roles of these

kinases in various cellular processes and disease models, particularly in cancer research.

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of AZ13705339 stock solutions in dimethyl sulfoxide

(DMSO).

Physicochemical Properties
A summary of the key physicochemical properties of AZ13705339 is presented in the table

below. This information is essential for accurate calculations and proper handling of the

compound.
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Property Value Reference

Molecular Weight 629.75 g/mol

Formula C₃₃H₃₆FN₇O₃S

Solubility in DMSO Up to 100 mM

Appearance White to off-white solid

Storage (Solid) -20°C [1]

Storage (Stock Solution)
-20°C for up to 1 month, -80°C

for up to 6 months
[1]

Note: Some suppliers indicate a higher solubility in DMSO (e.g., 250 mg/mL, which is

approximately 397 mM)[1][2][3]. However, for routine laboratory use, preparing a stock solution

at a concentration of 10 mM to 100 mM is common practice and ensures complete dissolution.

Experimental Protocol: Preparation of a 10 mM
AZ13705339 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AZ13705339 in DMSO.

The required volumes can be scaled as needed.

Materials
AZ13705339 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance
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Procedure
Pre-weighing Preparation: Before opening, allow the vial of AZ13705339 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of

moisture onto the compound.

Weighing the Compound: Tare the analytical balance with an appropriate microcentrifuge

tube or vial. Carefully weigh the desired amount of AZ13705339 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would weigh out 6.2975 mg of the compound.

Calculating the Required Volume of DMSO: Use the following formula to calculate the

volume of DMSO needed to achieve the desired concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for 1 mg of AZ13705339 to make a 10 mM stock solution:

Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 629.75 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 629.75 g/mol ) = 0.00015879 L = 158.79 µL

A table with pre-calculated volumes of DMSO for common stock concentrations is provided

below for convenience.

Desired Concentration Mass of AZ13705339 Volume of DMSO to Add

1 mM 1 mg 1.588 mL

5 mM 1 mg 0.318 mL

10 mM 1 mg 0.159 mL

50 mM 5 mg 0.159 mL

10 mM 5 mg 0.794 mL
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Dissolving the Compound: Add the calculated volume of DMSO to the vial containing the

AZ13705339 powder.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. Gentle warming and sonication can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in microcentrifuge tubes. Store the aliquots at -20°C for short-

term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Safety Precautions
AZ13705339 is a bioactive molecule. Standard laboratory personal protective equipment

(PPE), including a lab coat, safety glasses, and gloves, should be worn at all times.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact with the skin.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the AZ13705339 stock

solution.

Preparation Dissolution Storage

Equilibrate AZ13705339 to Room Temperature Weigh AZ13705339 Powder15-20 min Add Calculated Volume of DMSOAccurately Vortex to Dissolve Aliquot into Single-Use VolumesEnsure Homogeneity Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for AZ13705339 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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